
basic lead carbonate (2PbCO3·Pb(OH)2)
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lead carbonate

Cat. No.: B147948 Get Quote

An In-depth Technical Guide on the Core Properties of Basic Lead Carbonate
(2PbCO₃·Pb(OH)₂)

Introduction
Basic lead carbonate, with the chemical formula 2PbCO₃·Pb(OH)₂, is an inorganic compound

historically known as white lead.[1][2] It is a complex salt containing both carbonate and

hydroxide ions.[1][2][3] This compound occurs naturally as the mineral hydrocerussite.[1][3] For

centuries, it was a widely used white pigment in paints and cosmetics due to its high opacity

and durability.[1][4][5] However, its use in consumer products has been largely discontinued in

most countries due to its toxicity.[1] In industrial applications, it continues to be used as a heat

stabilizer in plastics, a raw material in ceramics and glass, and a precursor for other lead

compounds.[5][6]

This guide provides a comprehensive overview of the core physicochemical properties,

synthesis, and thermal decomposition of basic lead carbonate, intended for researchers,

scientists, and professionals in drug development and material science.

Physicochemical Properties
Basic lead carbonate is a white to off-white powder or crystalline solid.[3][4][5][7] It is

characterized by its high density and insolubility in water.[4][6][7]
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Table 1: Physical and Chemical Properties of Basic Lead
Carbonate

Property Value References

Chemical Formula 2PbCO₃·Pb(OH)₂ [1][4][5]

Molar Mass 775.63 g/mol [1][7]

Appearance
White to off-white powder or

chunks
[3][4][5]

Density 6.14 - 6.51 g/cm³ [7][8][9]

Melting Point Decomposes at ~400°C [4][6][7]

Solubility Insoluble in water and ethanol [4][6][7]

Soluble in dilute acids (e.g.,

acetic acid, nitric acid) and

alkali solutions

[4][6][7]

CAS Number 1319-46-6 [1][3][5]

Table 2: Crystallographic Data for Basic Lead Carbonate
(Hydrocerussite)

Parameter Value References

Crystal System Hexagonal [9]

Space Group P6₃/mcm, P6̄2m, or P6₃mm [9]

Unit Cell Dimensions a = 9.06 Å, c = 24.8 Å [9]

Formula Weights per Cell (Z) 9 [8]

Refractive Indices nω = 2.09, nε = 1.94 [10]

Chemical Properties and Reactivity
Basic lead carbonate is a stable compound under normal conditions.[11] It is incompatible with

strong oxidizing agents and strong acids.[6][7]
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Reaction with Acids: It readily dissolves in dilute acids, such as acetic acid and nitric acid, to

form the corresponding lead salts.[4][6]

Reaction with Hydrogen Sulfide: When exposed to hydrogen sulfide (H₂S), it gradually turns

black due to the formation of lead sulfide (PbS).[7] This reaction contributed to the darkening

of old lead-based paints.

Thermal Stability: It decomposes upon heating to around 400°C, yielding lead(II) oxide (PbO)

and carbon dioxide.[4][6][7]

Synthesis and Experimental Protocols
Basic lead carbonate can be synthesized through several methods, most commonly via

precipitation reactions.

Precipitation Synthesis from Lead Acetate
A common laboratory and industrial method involves the reaction of a soluble lead salt, like

lead(II) acetate, with a source of carbonate ions, such as carbon dioxide.[1][4]

Experimental Protocol:

Preparation of Lead Acetate Solution: Prepare a cold, dilute aqueous solution of lead(II)

acetate (Pb(CH₃COO)₂).

Introduction of Carbonate Source: Bubble carbon dioxide (CO₂) gas through the lead acetate

solution.[4] Alternatively, a solution of a soluble carbonate, like sodium carbonate, can be

used, though careful control of pH is necessary to prevent the formation of normal lead
carbonate (PbCO₃).

Precipitation: Basic lead carbonate precipitates out of the solution as a white solid. The

overall reaction can be represented as: 3Pb(CH₃COO)₂ + 2CO₂ + 4H₂O →

2PbCO₃·Pb(OH)₂↓ + 6CH₃COOH

Separation and Purification: The precipitate is collected by filtration, washed with deionized

water to remove any unreacted reagents and byproducts, and then dried.
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Precipitation Synthesis of Basic Lead Carbonate

Reactants

Process

Products

Lead(II) Acetate Solution
Pb(CH₃COO)₂

Precipitation Reaction

Carbon Dioxide
CO₂

Water
 H₂O

Basic Lead Carbonate (Precipitate)
2PbCO₃·Pb(OH)₂

Solid

Acetic Acid (Byproduct)
CH₃COOH

Aqueous
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Thermal Decomposition Pathway of Basic Lead Carbonate

2PbCO₃·Pb(OH)₂

Lead Oxycarbonates
(e.g., 2PbCO₃·PbO)

Heat
(-H₂O)

Lead Oxycarbonates
(e.g., PbCO₃·2PbO)

Heat
(-CO₂)

Lead(II) Oxide
(PbO)

>400°C
(-CO₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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